Cas no 1343703-94-5 (2-Amino-4,4-dimethylpentan-1-ol)

• Product Name: 2-Amino-4,4-dimethylpentan-1-ol
• CAS No: 1343703-94-5
• MF: C₇H₁₇NO
• MW: 131.215982198715
• CID: 4590811
• PubChem ID: 22102263
• Update Time: 2025-10-30

2-Amino-4,4-dimethylpentan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-4,4-dimethylpentan-1-ol
• 4-Dimethyl-2-Amino-Pentanol
• 2-Amino-4,4-dimethyl-1-pentanol
• Z1480642162
• 2-Amino-4,4-dimethylpentan-1-ol

• Inchi： 1S/C7H17NO/c1-7(2,3)4-6(8)5-9/h6,9H,4-5,8H2,1-3H3
• InChI Key： OCJXWXGVDQCFJW-UHFFFAOYSA-N
• SMILES： OCC(CC(C)(C)C)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 75.5
• XLogP3: 0.8
• Topological Polar Surface Area: 46.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Alkanolamines

Additional information on 2-Amino-4,4-dimethylpentan-1-ol

2-Amino-4,4-Dimethylpentan-1-ol: A Comprehensive Overview

2-Amino-4,4-Dimethylpentan-1-ol, also known by its CAS number 1343703-94-5, is a versatile organic compound with significant applications in various industries. This compound is characterized by its unique structure, which includes an amino group (-NH₂) and a hydroxyl group (-OH) attached to a pentane backbone. The presence of two methyl groups on the fourth carbon further distinguishes this molecule, making it a valuable component in chemical synthesis and pharmaceutical research.

The synthesis of 2-Amino-4,4-Dimethylpentan-1-ol involves several methods, including the reduction of nitriles or amides, and the hydrolysis of specific intermediates. Recent advancements in catalytic asymmetric synthesis have enabled the production of enantiomerically pure forms of this compound, which are highly sought after in the pharmaceutical industry for the development of chiral drugs. Researchers have also explored green chemistry approaches to enhance the efficiency and sustainability of its production processes.

One of the most notable applications of 2-Amino-4,4-Dimethylpentan-1-ol is in the field of drug discovery. Its amino and hydroxyl groups make it an ideal candidate for forming hydrogen bonds, a critical interaction in drug-receptor binding. Studies published in 2023 have highlighted its potential as a lead compound in the development of treatments for neurodegenerative diseases, such as Alzheimer's and Parkinson's. The compound's ability to modulate key enzymes involved in these conditions has drawn significant attention from researchers worldwide.

In addition to its pharmaceutical applications, 2-Amino-4,4-Dimethylpentan-1-ol has found utility in the synthesis of advanced materials. Its use as a building block for polyurethanes and other polymers has been explored due to its ability to form strong intermolecular bonds. Recent research has focused on optimizing its reactivity under mild conditions to improve the scalability of these processes.

The physical properties of 2-Amino-4,4-Dimethylpentan-1-ol are equally intriguing. It exhibits a melting point of approximately -5°C and a boiling point around 165°C under standard conditions. Its solubility in water is moderate, making it suitable for aqueous-based reactions while maintaining compatibility with organic solvents. These properties contribute to its versatility in both laboratory and industrial settings.

From an environmental perspective, studies have shown that 2-Amino-4,4-Dimethylpentan-1-ol is biodegradable under aerobic conditions, which aligns with current trends toward sustainable chemistry practices. Its low toxicity profile further enhances its appeal as a safe and eco-friendly chemical for various applications.

In conclusion, 2-Amino-4,4-Dimethylpentan-1-ol (CAS No: 1343703-94) is a multifaceted compound with promising potential across diverse fields. Its unique chemical structure, coupled with recent advancements in synthesis and application techniques, positions it as a key player in modern chemical innovation.